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Compound of Interest

Compound Name: Monostearyl maleate

Cat. No.: B130438 Get Quote

For immediate release: This technical guide provides an in-depth overview of monostearyl
maleate (CAS No: 2424-62-6), a versatile fatty acid ester. Designed for researchers, scientists,

and professionals in drug development, this document details its chemical and physical

properties, outlines a comprehensive synthesis protocol, and discusses its applications,

particularly within the pharmaceutical industry.

Core Compound Identification and Properties
Monostearyl maleate, also known by its IUPAC name (Z)-4-octadecoxy-4-oxobut-2-enoic acid,

is a monoester of maleic acid and stearyl alcohol.[1] It serves as a crucial intermediate in the

synthesis of pharmaceutical excipients like sodium stearyl fumarate and has applications in

materials science.[2]

Chemical and Physical Data Summary
The fundamental properties of monostearyl maleate are summarized in the table below,

providing a quick reference for laboratory use.
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Property Value Source(s)

CAS Number 2424-62-6 [3][4]

Molecular Formula C₂₂H₄₀O₄ [3][4]

Molecular Weight 368.55 g/mol [3][4]

Appearance White to off-white solid [5]

Melting Point 79-81 °C [3]

Solubility

Slightly soluble in Chloroform,

DMSO (heated), and

Methanol.

IUPAC Name
(Z)-4-octadecoxy-4-oxobut-2-

enoic acid
[1]

Molecular Structure and Identification
For unambiguous identification, the following structural representations are provided.

Identifier Representation Source(s)

SMILES
CCCCCCCCCCCCCCCCCCO

C(=O)/C=C\C(=O)O
[4]

InChI

InChI=1S/C22H40O4/c1-2-3-4-

5-6-7-8-9-10-11-12-13-14-15-

16-17-20-26-22(25)19-18-

21(23)24/h18-19H,2-

17,20H2,1H3,(H,23,24)/b19-

18-

InChI Key
MHQJUHSHQGQVTM-

HNENSFHCSA-N
[3]

Synthesis of Monostearyl Maleate: Experimental
Protocol
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Monostearyl maleate can be synthesized via the esterification of stearyl alcohol with maleic

anhydride. The following protocol is a composite method derived from established procedures,

favoring a catalyzed reaction at lower temperatures to enhance safety and product purity.[2]

Materials and Reagents
Stearyl Alcohol (Octadecan-1-ol)

Maleic Anhydride

Triethylamine (catalyst)

Cyclohexane (solvent)

Ethanol

Acetone

Deionized Water

Synthesis Procedure
The workflow for the synthesis of monostearyl maleate is depicted in the diagram below.
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Reactant Preparation

Reaction Step

Purification

Stearyl Alcohol

Reaction Vessel
(Cyclohexane, Triethylamine)

Add

Maleic Anhydride

Add

Heat to 50-60°C

Initiate Reaction

Filtration

Cool & Precipitate

Washing
(Ethanol/Water or Acetone/Water)

Wash Crude Product

Drying

Dry Purified Product

Monostearyl Maleate
(Final Product)

Obtain Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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